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Compound of Interest

Compound Name: Fenamidone

Cat. No.: B155076

For Researchers, Scientists, and Drug Development Professionals

These notes provide a comprehensive overview of the application of fenamidone, a quinone
outside inhibitor (Qol) fungicide, within Integrated Disease Management (IDM) programs. The
information is collated from various efficacy studies and is intended to guide the design of
further research and development.

Application Notes

Fenamidone is a protectant and curative fungicide belonging to the imidazolinone chemical
group.[1] Its primary mode of action is the inhibition of mitochondrial respiration in fungi by
blocking electron transport at the ubiquinone:cytochrome c oxidoreductase enzyme, also
known as complex Ill, at the Qo (Quinone outside) site.[2][3][4] This disruption of energy
production effectively halts fungal growth and sporulation.[2] Fenamidone exhibits translaminar
systemic activity, allowing it to move from the upper to the lower surface of a leaf, and provides
antisporulant effects, making it a valuable tool in preventative disease management.

1.1 Spectrum of Activity Fenamidone is particularly effective against Oomycete pathogens.
Extensive screenings have demonstrated its efficacy against a wide range of diseases affecting
vegetable, fruit, and ornamental crops.

Key target pathogens include:
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» Downy Mildews: Caused by fungi such as Plasmopara viticola on grapes, Bremia lactucae
on lettuce, and various species affecting coleus and snapdragons.

» Phytophthora spp.: Responsible for late blight in potatoes and tomatoes (Phytophthora
infestans), as well as root and stem rots in numerous ornamental plants (P. cinnamomi, P.
ramorum, P. nicotianae, etc.).

e Pythium spp.: A common cause of damping-off and root rot in greenhouse and nursery
settings (P. aphanidermatum, P. ultimum).

While its primary targets are Oomycetes, fenamidone has also been shown to suppress other
pathogens like Alternaria spp.

1.2 Role in Integrated Disease Management (IDM) IDM strategies rely on a combination of
tactics to manage diseases sustainably, minimizing reliance on a single chemical class.
Fenamidone's role within an IDM program is significant due to its specific mode of action and
preventative properties.

e Rotational Programs: As a FRAC Group 11 fungicide, fenamidone is a critical rotational
partner with fungicides from different FRAC groups to manage and delay the development of
resistance. Over-reliance on Qol fungicides has led to resistance in some pathogen
populations, making proper stewardship essential.

o Preventative Application: Fenamidone is most effective when applied before or at the very
early stages of disease development. In an IDM program, applications should be timed
according to disease forecasting models, weather conditions conducive to infection, and crop
growth stage.

o Combination Products: Fenamidone is often co-formulated with other fungicides, such as
mancozeb or fosetyl-Al. These combinations broaden the spectrum of activity and provide
multiple modes of action in a single application, which is a key strategy for resistance
management. For example, a combination of fenamidone and mancozeb has been shown
to be effective in controlling downy mildew on grapes and early blight on tomatoes.

Data Presentation: Efficacy Studies
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The following tables summarize quantitative data from various studies evaluating the efficacy of
fenamidone.

Table 1: Efficacy of Fenamidone Against Key Ornamental Pathogens (IR-4 Program Summary
2004-2012)

Target Pathogen Host Plant Efficacy Level
Downy Mildew Coleus Highly Effective
Downy Mildew Snapdragon Highly Effective
Phytophthora cinnamomi Various Effective
Phytophthora nicotianae Various Effective
Phytophthora ramorum Various Effective
Pythium aphanidermatum Various Effective
Pythium ultimum Various Effective

Table 2: Efficacy of Fenamidone Formulations Against Grape Downy Mildew (Plasmopara
viticola)
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Dosage (per Disease Yield ( kglvine Cost-Benefit
Treatment .
ha) Control ) Ratio
Fenamidone 50
300 mi Good 6.97 - 8.10 1:1.91
SC
Mancozeb 50%
+ Fenamidone 1500 g Best 6.97 - 8.10 1:2.18
10% WDG
Fosetyl-Al
66.66% +
_ 2500 g Best 6.97 - 8.10 1:1.96
Fenamidone
4.44% WDG
Untreated
N/A Poor 3.9 N/A
Control

Table 3: Disease Reduction in Tomato with an IDM Module Including Fenamidone

Disease IDM Module Severity (%) Control Severity (%)
Damping Off 3.95 Not Specified
Fusarium Wilt 8.69 Not Specified
Early Blight 5.66 Not Specified
Tomato Leaf Curl Virus 10.56 Not Specified
Spotted Wilt Virus 10.77 Not Specified

Note: The IDM module
included multiple interventions;

see Protocol 3.1 for details.

Table 4: In Vitro Efficacy of Fenamidone + Mancozeb Against Plasmopara viticola
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Parameter Efficacy
Inhibition of Sporangial Germination 91.33%
Inhibition of Zoospore Germination Not specified for this combination

Experimental Protocols

The following are representative protocols for evaluating fenamidone's efficacy. These are
synthesized from methodologies described in the cited literature.

3.1 Protocol: Field Efficacy of Fenamidone in a Tomato IDM Program

e 1. Objective: To evaluate the effectiveness of an IDM module incorporating fenamidone for

the management of major tomato diseases.
o 2. Experimental Design:
o Layout: Randomized Block Design (RBD) with a minimum of three replications.

o Plot Size: Define plot dimensions (e.g., 5m x 5m) with adequate buffer zones to prevent
spray drift.

o Treatments:
= T1: Full IDM Module (including fenamidone).
» T2: Farmer's Practice (standard local chemical regimen).
= T3: Untreated Control.
e 3. IDM Module (T1) Implementation:

o Nursery: Seed priming with Bacillus subtilis (@ 4g/kg seed) followed by soil application (@
10g/kg soll).

o Pre-Transplant: Seedling dip with Carbendazim 12% + Mancozeb 63% WP (@ 0.1%).
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o Main Field - Sequential Spray Schedule:

10 Days After Transplanting (DAT): Acephate 75% WP (@ 1.5g/L).

20 DAT: Fipronil 5% SC (@ 1.5mL/L).

25 DAT: Copper Hydroxide 77% WP (@ 2.0g/L).

40 DAT: Imidacloprid 70% WG (@ 2g/15L).

45, 55, 65 DAT: Fenamidone 10% + Mancozeb 50% WDG (@ 0.25%).

4. Application of Treatments:
o Use a calibrated knapsack sprayer to ensure uniform coverage.
o Record weather data (temperature, humidity, rainfall) during the trial period.

o Follow all recommended safety precautions for handling and applying plant protection
products.

5. Data Collection and Disease Assessment:

o Randomly select and tag a predetermined number of plants (e.g., 10) from the center of
each plot for observation.

o Record disease incidence and severity at regular intervals (e.g., every 10-15 days) starting
from the first appearance of symptoms.

o Use a standardized disease rating scale (e.g., 0-5 or 0-9 scale) to assess the severity of
diseases like early blight.

o Calculate the Percent Disease Index (PDI) for each disease.
6. Yield Data:
o Harvest all marketable fruits from the tagged plants or the entire net plot.

o Record the total weight and number of fruits per plot and calculate the yield per hectare.
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e 7. Statistical Analysis:

o Analyze the collected data (PDlI, yield) using Analysis of Variance (ANOVA) appropriate for
an RBD.

o Use a suitable post-hoc test (e.g., Tukey's HSD) to compare treatment means.

3.2 Protocol: In Vitro Evaluation of Fungicide Efficacy Against Plasmopara viticola (Spore

Germination Assay)

e 1. Objective: To determine the direct inhibitory effect of fenamidone on the sporangial and

zoospore germination of P. viticola.
e 2. Inoculum Preparation:
o Collect fresh downy mildew lesions from infected grape leaves.
o Induce sporulation by incubating leaves in a moist chamber at ~20°C overnight.
o Harvest sporangia by gently washing the lesions with sterile distilled water into a beaker.

o Adjust the sporangial concentration to a standard level (e.g., 1 x 10°5 sporangia/mL) using

a hemocytometer.
o 3. Fungicide Solutions:
o Prepare a stock solution of the fenamidone formulation to be tested.

o Create a series of dilutions to achieve the desired final concentrations for the assay (e.g.,
250, 500, 1000 ppm).

e 4. Sporangial Germination (Zoospore Release) Assay:
o Place 100 pL of the sporangial suspension on a clean glass slide or in a multi-well plate.

o Add 100 puL of the fungicide solution at the desired concentration. Use sterile water for the

control.
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Incubate the slides in a moist chamber at 20-22°C for 4-6 hours.

[e]

o Place a drop of lactophenol cotton blue on the suspension to stop germination and stain
the spores.

o Observe under a microscope and count the number of germinated (zoospores released)
and non-germinated sporangia out of a total of 100 sporangia.

o Calculate the percentage of inhibition using the formula: Inhibition (%) = [(C-T)/C] * 100,
where C is germination in control and T is germination in treatment.

e 5. Zoospore Germination Assay:

o To obtain zoospores, chill the sporangial suspension at 4°C for 30 minutes and then return
to room temperature for 1 hour to induce zoospore release.

o Mix the zoospore suspension with the fungicide solutions as described above.
o Incubate for 12-24 hours.

o Count the number of germinated and non-germinated zoospores and calculate the
percentage of inhibition.

o 6. Statistical Analysis:
o Use a Completely Randomized Design (CRD) with at least three replications.

o Analyze the percentage inhibition data using ANOVA and a mean separation test.

Visualizations: Pathways and Workflows
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Caption: Mechanism of action of Fenamidone, which inhibits Complex .
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Caption: Workflow for a field trial evaluating Fenamidone in an IDM program.
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Caption: Logical relationship of Fenamidone within a multi-tactic IDM plan.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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